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Compound of Interest

Compound Name: aniline;oxalic acid

Cat. No.: B15184371

Abstract

This document provides a detailed protocol for the synthesis of aniline oxalate salt, a white
crystalline solid formed from the reaction of aniline and oxalic acid.[1] This protocol is intended
for researchers in organic chemistry, materials science, and drug development. The procedure
outlines the reaction setup, synthesis, isolation, and characterization of the final product. All
guantitative data is summarized for clarity, and a detailed experimental workflow is provided.

Introduction

Aniline oxalate is an organic salt formed through an acid-base reaction between aniline, a
primary aromatic amine, and oxalic acid, a dicarboxylic acid.[1] The resulting salt precipitates
as a white crystalline solid and has applications in organic synthesis, serving as a reagent for
the preparation of various compounds such as dyes, pharmaceuticals, and polymers.[1] This
document details a straightforward and reproducible method for the synthesis of aniline
oxalate, suitable for typical laboratory settings.

Data Summary

The following table summarizes the key quantitative data for aniline oxalate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15184371?utm_src=pdf-interest
https://www.lookchem.com/casno51855-90-4.html
https://www.lookchem.com/casno51855-90-4.html
https://www.lookchem.com/casno51855-90-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C14H16N204 [1112]
Molecular Weight 276.29 g/mol [1][3]
Appearance White, crystalline solid [11[2]
Melting Point 150 °C [2]
Decomposition Temperature 175 °C [2]

Very soluble in acetone and

Solubility ethanol; Insoluble in diethyl

ether; Slightly soluble in water.

[2]14]

Experimental Protocol

1.

Materials and Equipment:

Aniline (CeHsNH-2)

Oxalic acid dihydrate (H2C204-2H20)
Ethanol (95% or absolute)

Diethyl ether

Erlenmeyer flasks

Magnetic stirrer and stir bar

Heating plate

Bichner funnel and filter paper
Vacuum flask

Drying oven or desiccator
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Melting point apparatus
FT-IR Spectrometer (for characterization)
. Safety Precautions:

Aniline is toxic and readily absorbed through the skin. Handle with appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety glasses.

Oxalic acid is corrosive and toxic. Avoid inhalation of dust and contact with skin and eyes.
All procedures should be performed in a well-ventilated fume hood.

. Synthesis of Aniline Oxalate:
Preparation of Reagent Solutions:

o In a 100 mL Erlenmeyer flask, dissolve 2.0 g of oxalic acid dihydrate in 20 mL of ethanol.
Gently warm the mixture on a heating plate and stir until the oxalic acid is completely
dissolved.

o In a separate 50 mL Erlenmeyer flask, add 3.4 mL of aniline to 10 mL of ethanol and stir to

mix.
Reaction:

o Slowly add the aniline solution to the oxalic acid solution while continuously stirring at
room temperature.

o A white precipitate of aniline oxalate will form immediately.

o Continue stirring the mixture for 30 minutes to ensure the reaction goes to completion.
Isolation and Purification:

o Cool the reaction mixture in an ice bath for 15 minutes to maximize precipitation.

o Isolate the white crystalline product by vacuum filtration using a Bichner funnel.
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o Wash the collected crystals with two 10 mL portions of cold diethyl ether to remove any
unreacted starting materials.

o Dry the purified aniline oxalate salt in a drying oven at 60-70 °C for one hour or in a
desiccator under vacuum overnight.

. Characterization:

Yield Determination: Weigh the final dried product and calculate the percentage yield based
on the limiting reagent (oxalic acid).

Melting Point: Determine the melting point of the dried crystals. The literature value is 150
°C.[2]

FT-IR Spectroscopy: Obtain an FT-IR spectrum of the product and compare it with known
spectra for aniline and oxalic acid to confirm the formation of the salt.

Experimental Workflow
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Synthesis of Aniline Oxalate Workflow
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Caption: Workflow for the synthesis of aniline oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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